Cas no 342385-52-8 (L-Xylo-2-Hexulosonic Acid Hydrate)
342385-52-8 structure
Product Name:L-Xylo-2-Hexulosonic Acid Hydrate
CAS No:342385-52-8
MF:C6H10O7
MW:194.139402866364
MDL:MFCD06799011
CID:309174
PubChem ID:102424
Update Time:2025-04-19
L-Xylo-2-Hexulosonic Acid Hydrate Chemical and Physical Properties
Names and Identifiers
-
- L-xylo-2-Hexulosonicacid, hydrate (9CI)
- 2-KETO-L-GULONIC ACID
- L-Xylo-2-Hexulosonic Acid Hydrate
- -KETO-L-GULONIC ACID
- 2-KETO-L-GULONIC ACID HYDRATE
- 773WWQ6UFE
- Q27160223
- NSC-87544
- UNII-773WWQ6UFE
- FT-0612737
- 91548-32-2
- Provitamin C
- NSC87544
- 342385-52-8
- 2-Ketogluconsaure
- CCG-40508
- SB46670
- Hex-2-ulosonic acid
- DTXSID30859528
- 3,4,5,6-tetrahydroxy-2-oxohexanoic acid
- C148B2AC-3424-4B69-892E-44B5D2F8C070
- D-arabino-Hexulosonic acid
- 2-keto-L-gluconate
- 2-Keto-L-galactonic acid
- Gluconic acid, 2-oxo-
- CHEBI:88378
- SCHEMBL2903691
- EINECS 211-574-9
- PD166035
- 2-Ketoidonate
- 2-keto-D-gluconate
- 73803-83-5
- EN300-25692370
- AKOS006282126
- 526-98-7
- EINECS 208-403-5
- L-xylo-Hex-2-ulosonic acid
- Q27109187
- L-Xylo-2-Hexulosonic Acid; L-Xylo-Hexulosonic Acid; 2-Keto-L-idonic Acid; 2-Keto-L-gulonic Acid; 2-Keto-L-Gulonic Acid; L-Xylohexulosonic Acid
- ASCORBIC ACID IMPURITY C [EP IMPURITY]
- E72647
- EC 208-403-5
- (3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid
- L-Ketoidonate
- L-Ketoidonic acid
- HY-158080
- L-sorbosonic acid
- NS00008030
- Gulonic acid, 2-oxo-
- CS-1036554
- UNII-I49386U15C
- L-sorbosonate
- CHEBI:19543
- 2-Keto-L-idonic acid
- Idonic acid, 2-keto-, L-
- 2-KETO-L-GULONIC ACID [MI]
- L-Xylohexulosonate
- 2-Oxo-l-gulonic acid
- SCHEMBL149382
- L-xylo-2-Hexulosonic acid
- 2-dehydro-L-idonic acid
- 6DBA7178-9A91-4E10-8B9E-22EBA19458C8
- 3-keto-L-Gulonic acid
- I49386U15C
- DTXSID901031512
- Provitamin C, (L-xylo)-isomer
- 2-keto-L-gulonate
- L-Xylohexulosonic acid
- l-xylo-hexulosonic acid
-
- MDL： MFCD06799011
- Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-4,7-10H,1H2,(H,12,13)
- InChI Key： VBUYCZFBVCCYFD-UHFFFAOYSA-N
- SMILES： OC(C(C(C(=O)O)=O)O)C(CO)O
Computed Properties
- Exact Mass: 194.04300
- Monoisotopic Mass: 193.034828
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 41
- Topological Polar Surface Area: 136
- XLogP3: -2.9
Experimental Properties
- Color/Form: solid
- Melting Point: 159-162 °C
- Boiling Point: 550.6°Cat760mmHg
- Flash Point: 300.9°C
- Refractive Index: 1.593
- Solubility: DMSO, Methanol (Slightly), Water (Slightly)
- PSA: 135.29000
- LogP: -3.28490
- Solubility: Not determined
L-Xylo-2-Hexulosonic Acid Hydrate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-Xylo-2-Hexulosonic Acid Hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | X750305-5g |
L-Xylo-2-Hexulosonic Acid Hydrate |
342385-52-8 | 5g |
$ 80.00 | 2023-09-05 | ||
| TRC | X750305-25g |
L-Xylo-2-Hexulosonic Acid Hydrate |
342385-52-8 | 25g |
$ 97.00 | 2023-09-05 | ||
| TRC | X750305-50g |
L-Xylo-2-Hexulosonic Acid Hydrate |
342385-52-8 | 50g |
$ 132.00 | 2023-09-05 | ||
| TRC | X750305-100g |
L-Xylo-2-Hexulosonic Acid Hydrate |
342385-52-8 | 100g |
$184.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | K922851-25g |
2-Keto-l-gulonicacid |
342385-52-8 | 95% | 25g |
￥98.10 | 2022-01-10 | |
| Chemenu | CM328419-1000g |
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid |
342385-52-8 | 95%+ | 1000g |
$85 | 2021-06-09 | |
| Chemenu | CM328419-1000g |
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid |
342385-52-8 | 95% | 1000g |
$*** | 2023-05-30 | |
| Enamine | EN300-25692370-0.05g |
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid |
342385-52-8 | 95% | 0.05g |
$19.0 | 2024-06-18 | |
| Enamine | EN300-25692370-0.1g |
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid |
342385-52-8 | 95% | 0.1g |
$19.0 | 2024-06-18 | |
| Enamine | EN300-25692370-0.25g |
(3S,4R,5S)-3,4,5,6-tetrahydroxy-2-oxohexanoic acid |
342385-52-8 | 95% | 0.25g |
$19.0 | 2024-06-18 |
L-Xylo-2-Hexulosonic Acid Hydrate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
342385-52-8 (L-Xylo-2-Hexulosonic Acid Hydrate) Related Products
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